Cas no 1807269-99-3 (Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate)

Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate is a fluorinated benzoate derivative with a unique structural profile, combining chloro, cyano, and difluoromethoxy functional groups. This compound is primarily utilized in pharmaceutical and agrochemical research as a versatile intermediate for synthesizing biologically active molecules. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, while the chloro and cyano substituents contribute to its reactivity in cross-coupling and nucleophilic substitution reactions. Its well-defined molecular structure makes it valuable for structure-activity relationship (SAR) studies. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light, requiring storage in inert environments to maintain stability.

Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate structure

1807269-99-3 structure

Product Name:Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate

CAS No:1807269-99-3

MF:C₁₀H₆ClF₂NO₃

MW:261.609348773956

CID:4954045

Update Time:2025-05-22

Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate
- Inchi： 1S/C10H6ClF2NO3/c1-16-9(15)7-6(11)3-2-5(4-14)8(7)17-10(12)13/h2-3,10H,1H3
- InChI Key： JPCYBSHBNPFXEI-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C#N)C(=C1C(=O)OC)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 331
XLogP3: 3
Topological Polar Surface Area: 59.3

Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015010004-1g	Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate	1807269-99-3	97%	1g	1,564.50 USD	2021-06-21

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Additional information on Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate

Comprehensive Analysis of Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate (CAS 1807269-99-3)

Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate (CAS 1807269-99-3) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This benzoate derivative features a unique combination of functional groups, including a chloro substituent, a cyano group, and a difluoromethoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential as a building block for bioactive molecules, particularly in the development of crop protection agents and drug intermediates.

The structural complexity of Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate makes it a valuable target for structure-activity relationship (SAR) studies. Its electron-withdrawing groups enhance its utility in nucleophilic substitution reactions, a topic frequently searched in organic synthesis forums. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound’s purity and stability—keywords often queried by quality control specialists. The difluoromethoxy group in particular has drawn attention for its role in improving metabolic stability in pharmaceutical candidates, a hot topic in medicinal chemistry discussions. Patent databases reveal its inclusion in novel herbicide formulations, addressing the agricultural sector’s need for efficient pest management solutions.

From a commercial perspective, suppliers of Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate emphasize its high purity grades (>98%) to meet stringent research standards. Its CAS 1807269-99-3 serves as a unique identifier in global chemical inventories, ensuring traceability—a priority for regulatory compliance in industries. Discussions on chemical sourcing platforms highlight its niche demand, with synthesis scalability being a recurring challenge for manufacturers.

In conclusion, Methyl 6-chloro-3-cyano-2-(difluoromethoxy)benzoate exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted properties continue to inspire research across life sciences and material development, making it a compound worth monitoring in emerging scientific literature.